Cas no 1285533-35-8 (4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol)

4-Nitrobenzo[c][1,2]oxaborol-1(3H)-ol is a nitro-substituted benzoxaborole derivative characterized by its unique oxaborole ring structure, which confers enhanced reactivity and stability. This compound is of particular interest in medicinal chemistry and materials science due to its ability to act as a versatile intermediate in the synthesis of boron-containing heterocycles. The nitro group at the 4-position enhances its electrophilic properties, making it useful in cross-coupling reactions and as a precursor for further functionalization. Its structural features also contribute to potential applications in antimicrobial and anti-inflammatory agent development. The compound exhibits good solubility in polar organic solvents, facilitating its use in various synthetic protocols.

4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol structure

1285533-35-8 structure

Product Name:4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol

CAS No:1285533-35-8

MF:C₇H₆BNO₄

MW:178.94

CID:2107231

PubChem ID:91620192

Update Time:2025-06-08

4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

- 4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol
- OR53169
- FCH1634491
- 4-nitro-1,3-dihydro-2,1-benzoxaborol-1-ol
- CID 91620192
- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-4-nitro-
- A50950
- 1285533-35-8
- DA-39034
- 1-hydroxy-4-nitro-3H-2,1-benzoxaborole
- MFCD22393505
- Inchi： 1S/C7H6BNO4/c10-8-6-2-1-3-7(9(11)12)5(6)4-13-8/h1-3,10H,4H2
- InChI Key： RTDNSCFUOJSBLZ-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C=2C1)[N+](=O)[O-])O

Computed Properties

Exact Mass: 179.0389878g/mol
Monoisotopic Mass: 179.0389878g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.3

Experimental Properties

Density: 1.43±0.1 g/cm3(Predicted)
Boiling Point: 331.6±52.0 °C(Predicted)
pka: 5.95±0.20(Predicted)

4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol Customs Data

HS CODE：2934999090

4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol Pricemore >>

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Apollo Scientific	OR53169-100mg	4-Nitro-2,1-benzoxaborol-1(3H)-ol	1285533-35-8		100mg	£210.00	2025-02-20
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A2B Chem LLC	AX05832-5g	4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol	1285533-35-8	97%	5g	$1332.00	2024-04-20
abcr	AB601584-250mg	4-Nitrobenzo[c][1,2]oxaborol-1(3H)-ol; .	1285533-35-8		250mg	€400.90	2025-04-21
abcr	AB601584-1g	4-Nitrobenzo[c][1,2]oxaborol-1(3H)-ol; .	1285533-35-8		1g	€949.40	2025-04-21